1-Hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide 1-Hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide
Brand Name: Vulcanchem
CAS No.: 382150-50-7
VCID: VC20741040
InChI: InChI=1S/C10H19N2.C2F6NO4S2/c1-3-4-5-6-7-12-9-8-11(2)10-12;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h8-10H,3-7H2,1-2H3;/q+1;-1
SMILES: CCCCCCN1C=C[N+](=C1)C.C(F)(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)F
Molecular Formula: C12H19F6N3O4S2
Molecular Weight: 447.4 g/mol

1-Hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide

CAS No.: 382150-50-7

VCID: VC20741040

Molecular Formula: C12H19F6N3O4S2

Molecular Weight: 447.4 g/mol

* For research use only. Not for human or veterinary use.

1-Hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide - 382150-50-7

Description

Structural Representation

PropertyValue
Molecular FormulaC12H19F6N3O4S2C_{12}H_{19}F_6N_3O_4S_2
CAS Number382150-50-7
IUPAC Namebis(trifluoromethylsulfonyl)azanide;1-hexyl-3-methylimidazol-3-ium
  • Applications

1-Hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide has garnered significant attention for its applications in various domains:

  • Carbon Dioxide Separation: It is utilized in gas separation technologies due to its ability to selectively absorb CO2.

  • Electrochemistry: The compound serves as an electrolyte in fuel cells and batteries, enhancing performance due to its ionic conductivity.

  • Solvent Applications: Its unique solvation properties make it suitable for use as a solvent in chemical reactions, particularly in organic synthesis.

  • Research Findings

Recent studies have highlighted the effectiveness of 1-Hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide in various applications:

CO2 Absorption Studies

Research conducted by Chen et al. (2021) demonstrated that HMIM TFSI can be effectively combined with titanium dioxide and polyethylene glycol to enhance CO2 absorption capabilities, making it a promising candidate for carbon capture technologies .

Thermal Stability Analysis

A study on the thermal properties of HMIM TFSI revealed significant stability across a wide temperature range, making it suitable for high-temperature applications . The differential scanning calorimetry analysis indicated that the compound maintains its integrity without decomposing at elevated temperatures.

Flammability Assessment

Investigation into the flammability of HMIM TFSI showed that it possesses low flammability risks, which is advantageous for safety in industrial applications .

The continued research into this compound will likely yield further insights into its capabilities and broaden its applications in innovative technologies.

CAS No. 382150-50-7
Product Name 1-Hexyl-3-methylimidazolium bis(trifluoromethylsulfonyl)imide
Molecular Formula C12H19F6N3O4S2
Molecular Weight 447.4 g/mol
IUPAC Name bis(trifluoromethylsulfonyl)azanide;1-hexyl-3-methylimidazol-3-ium
Standard InChI InChI=1S/C10H19N2.C2F6NO4S2/c1-3-4-5-6-7-12-9-8-11(2)10-12;3-1(4,5)14(10,11)9-15(12,13)2(6,7)8/h8-10H,3-7H2,1-2H3;/q+1;-1
Standard InChIKey RCNFOZUBFOFJKZ-UHFFFAOYSA-N
SMILES CCCCCCN1C=C[N+](=C1)C.C(F)(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)F
Canonical SMILES CCCCCCN1C=C[N+](=C1)C.C(F)(F)(F)S(=O)(=O)[N-]S(=O)(=O)C(F)(F)F
Synonyms 1-HEXYL-3-METHYLIMIDAZOLIUM BIS(TRIFLUOROMETHYLSULFONYL)IMIDE;Bis(trifluoroMethanesulfonyl)iMide;1-Hexyl-3-methylimidazolium bis(trifluormethylsulfonyl)imide
PubChem Compound 10411334
Last Modified Sep 13 2023

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447.4166 g/mol